BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: BODIPY 576/589 Staining for
Fixed Cells and Tissues

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bodipy 576/589

Cat. No.: B13491942

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY 576/589 is a lipophilic fluorescent dye belonging to the boron-dipyrromethene class,
known for its bright and stable fluorescence in the orange-red spectrum. Its hydrophobic nature
makes it an excellent probe for staining neutral lipids and cellular membranes. In biological
research, BODIPY 576/589 is widely utilized for the visualization and quantification of lipid
droplets, which are dynamic organelles involved in lipid storage and metabolism. Dysregulation
of lipid droplets is implicated in various diseases, including metabolic disorders, cardiovascular
diseases, and cancer, making BODIPY 576/589 a valuable tool in drug development and
disease modeling. These application notes provide detailed protocols for the use of BODIPY
576/589 in staining fixed cells and tissues.

Spectral Properties

BODIPY 576/589 has a maximal excitation wavelength at approximately 576 nm and a
maximal emission wavelength at around 589 nm. Its relatively narrow emission spectrum
makes it suitable for multiplexing with other fluorophores in multi-color imaging experiments.

Principle of Staining

The staining mechanism of BODIPY 576/589 relies on its high affinity for nonpolar
environments. When introduced to a biological sample, the dye partitions into and accumulates
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in lipid-rich structures such as lipid droplets and cellular membranes. This results in a bright,

localized fluorescent signal that can be visualized using fluorescence microscopy.

Applications

Fluorescence Imaging: Ideal for high-resolution imaging of lipid droplets and other lipophilic
structures in both fixed cells and tissues.[1]

Flow Cytometry: Can be used for the quantitative analysis of cellular lipid content.

Lipid Metabolism Studies: Enables the investigation of lipid accumulation and mobilization in
response to various stimuli or drug treatments.

Disease Pathology: Useful for studying lipid accumulation in pathological conditions.

Quantitative Data Summary

The following table provides recommended starting concentrations and incubation times for

BODIPY 576/589 staining in different sample types. Optimization may be required depending

on the specific cell or tissue type and experimental conditions.

BODIPY )
o Incubation
Sample Type Fixation 576/589 Ti Temperature
ime
Concentration
4% Room
Cultured Cells Paraformaldehyd 0.5-5 uM 15 - 60 minutes Temperature or
e 37°C
_ 1%
Frozen Tissue _ Room
) Paraformaldehyd 1-10 uM 30 - 60 minutes
Sections Temperature
e
Paraffin- 1%
) Room
Embedded Paraformaldehyd 1-10 pM 30 - 60 minutes
Temperature

Tissue Sections e

Experimental Workflow
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Sample Preparation

Cultured Cells Frozen Tissue Sections Paraffin-Embedded Sections

Fixdtion

Fix with 4% Paraformaldehyde

Wash 2-3x with PBS

Washing

Wash with PBS

For Tissyes

Permeabilization (Optional for Tissues)

[Permeabilize with Triton X-100) For Cells

\

Staiping

Incubate with BODIPY 576/589

ash 2-3x with PBS

Wash with PBS

Mounting ? Imaging

Mount with Antifade Reagent

Image with Fluorescence Microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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